Cas no 2034157-39-4 (3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride)

• Product name: 3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride
• CAS No: 2034157-39-4
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 5720984
• PubChem ID: 62344243

3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2034157-39-4
• 3-chloro-2-(piperidin-4-yloxy)pyridine
• AKOS011629210
• CHEMBL3548040
• 3-chloro-2-piperidin-4-yloxypyridine
• 3-Chloro-2-(piperidin-4-yloxy)pyridine Hydrochloride
• 3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride

• Inchi： 1S/C10H13ClN2O/c11-9-2-1-5-13-10(9)14-8-3-6-12-7-4-8/h1-2,5,8,12H,3-4,6-7H2
• InChI Key： WUYWQIOJZVVCMN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1OC1CCNCC1

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride

Research Brief on 3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride (CAS: 2034157-39-4): Recent Advances and Applications

3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride (CAS: 2034157-39-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride, emphasizing its role as a building block for kinase inhibitors. The researchers developed a scalable synthetic route with improved yield and purity, which could facilitate its use in large-scale pharmaceutical production. The compound's unique structural features, including the piperidine moiety and chloro-pyridine ring, make it a versatile scaffold for further derivatization.

In another significant development, a preclinical study demonstrated the compound's potential as a modulator of specific neurotransmitter receptors. The research, conducted by a team at the University of Cambridge, showed that 3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride exhibits selective binding affinity to certain G-protein coupled receptors (GPCRs), suggesting its possible application in neurological disorders such as Parkinson's disease and schizophrenia. The study also reported favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability.

Recent patent filings (2022-2023) have revealed growing commercial interest in this compound. Several pharmaceutical companies have included 3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride in their patent applications for new drug candidates targeting inflammatory diseases and certain types of cancer. The compound's ability to interfere with specific signaling pathways involved in cell proliferation and immune response has been particularly noted in these applications.

Analytical characterization of 3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride has also seen advancements. A 2023 study published in Analytical Chemistry presented a novel HPLC-MS method for the precise quantification of this compound in complex biological matrices. This methodological improvement is crucial for future pharmacokinetic studies and quality control in pharmaceutical formulations containing this active ingredient.

Despite these promising developments, challenges remain in the full utilization of 3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride. Current research is addressing issues related to its solubility profile and potential off-target effects. Several research groups are working on structural modifications to enhance its therapeutic index while maintaining its beneficial pharmacological properties.

In conclusion, 3-chloro-2-(piperidin-4-yloxy)pyridine hydrochloride (CAS: 2034157-39-4) continues to be a compound of significant research interest in the pharmaceutical industry. Its versatility as a chemical scaffold and promising biological activities make it a valuable candidate for further drug development efforts. Future research directions likely include more extensive preclinical evaluation, formulation optimization, and exploration of additional therapeutic indications.